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Compound of Interest

Compound Name: 1,12-Diacetoxydodecane

CAS No.: 42236-50-0

Cat. No.: B1592311

Get Quote

Executive Summary
1,12-Dodecanediol diacetate (CAS: 42236-50-0), also known as 1,12-diacetoxydodecane, is

a specialized bifunctional ester derived from the

aliphatic chain.[1] While often overshadowed by its parent diol or unsaturated pheromone
analogs, this molecule occupies a critical niche in polymer chemistry, metabolic profiling, and
chemical ecology.

For the research scientist, 1,12-dodecanediol diacetate serves three primary functions:

Polymerization Monomer: A high-purity precursor for transesterification-based synthesis of

aliphatic polyesters, offering kinetic advantages over free diols.

Analytical Standard: The definitive GC-MS analyte for quantifying 1,12-dodecanediol in

microbial alkane degradation pathways.

Chemical Probe: A saturated structural analog used to map binding pockets in insect

pheromone receptors and lipase enzymes.
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Part 1: Chemical Profile & Physicochemical
Properties
Understanding the amphiphilic yet predominantly lipophilic nature of this molecule is essential

for experimental design. Unlike the free diol, the diacetate is non-protic, lowering viscosity and

altering solubility profiles in organic synthesis.

Property Value Relevance to Research

CAS Number 42236-50-0

Unique identifier for

procurement (TCI,

commercially available).

Molecular Formula

High carbon content (

backbone) ensures

hydrophobicity.

Molecular Weight 286.41 g/mol
Suitable for GC-MS analysis

without further derivatization.

Physical State White crystalline solid / Powder
Melting point ~38–42°C; easily

handled in melt polymerization.

Solubility
Soluble in DCM, EtOAc,

Hexane

Compatible with standard

organic extraction protocols.

Boiling Point ~190°C (10 mmHg)
High thermal stability; suitable

for high-temp reactions.

Part 2: Application in Polymer Science
(Transesterification)
The Mechanistic Advantage
In the synthesis of high-molecular-weight polyesters (e.g., poly(1,12-dodecylene

dicarboxylates)), using 1,12-dodecanediol diacetate instead of the free diol alters the reaction

kinetics.
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Traditional Route (Diol + Diacid): Produces water as a byproduct. Removal of water from a

viscous melt is diffusion-limited, often capping molecular weight.

Transesterification Route (Diacetate + Diacid/Diester): Produces acetic acid (or methyl

acetate). These byproducts are more volatile and less prone to inducing hydrolytic

degradation of the forming polymer chain.

Experimental Protocol: Melt Polycondensation
Objective: Synthesis of Poly(1,12-dodecylene sebacate) using the diacetate precursor.

Reagents:

1,12-Dodecanediol diacetate (10 mmol)

Sebacic acid (10 mmol)

Catalyst: Titanium(IV) isopropoxide (0.1 mol%) or Lipase B from Candida antarctica (for

enzymatic routes).

Workflow:

Melt Phase: Charge reactor with diacetate and sebacic acid. Heat to 150°C under

flow.

Transesterification: Add catalyst. Acetic acid will begin to distill off. Maintain temp for 2-4

hours.

Polycondensation (Vacuum): Increase temp to 180°C (chemical cat) or maintain (enzymatic).

Apply high vacuum (<1 mmHg) to drive the equilibrium by removing trace acetic acid.

Purification: Dissolve the resulting polymer in chloroform; precipitate in cold methanol.
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Figure 1: Transesterification pathway utilizing 1,12-dodecanediol diacetate to drive high-

molecular-weight polymer formation.

Part 3: Analytical Chemistry & Metabolic Profiling
Role as a Metabolic Probe
In environmental microbiology and drug metabolism studies, the oxidation of dodecane often

proceeds via terminal hydroxylation.

Pathway: Dodecane

1-Dodecanol

1,12-Dodecanediol.

Quantification Challenge: Free diols often exhibit peak tailing in Gas Chromatography (GC)

due to hydrogen bonding with the stationary phase.

Solution:1,12-Dodecanediol diacetate is the standard derivatized form. Researchers should

synthesize or purchase the diacetate to create calibration curves for quantifying biological

production of the diol.

Protocol: Derivatization & GC-MS Analysis
Objective: Quantify 1,12-dodecanediol in a microbial culture supernatant.
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Extraction: Extract culture medium with Ethyl Acetate (x3). Dry over

.

Derivatization (In-situ synthesis of the analyte):

Resuspend residue in 100 µL Pyridine.

Add 100 µL Acetic Anhydride.

Incubate at 60°C for 30 mins. (This converts biological diol

1,12-dodecanediol diacetate).

Analysis:

Column: HP-5ms or equivalent non-polar column.

Temp Program: 100°C (1 min)

20°C/min

280°C.

Target Ion: Look for characteristic fragment ions

or molecular ion peaks specific to the diester.

Part 4: Chemical Ecology & Pheromone Research
Structural Mimicry
While 1,12-dodecanediol diacetate is not a common primary pheromone (unlike unsaturated

acetates like Z-9-dodecenyl acetate), it is vital for Structure-Activity Relationship (SAR) studies.

Receptor De-orphanization: When characterizing new pheromone receptors (PRs) in

Lepidoptera, researchers use a "panel" of C12 derivatives. The diacetate tests the receptor's

sensitivity to:

Bifunctionality: Does the receptor require a single polar head group or two?
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Saturation: Does the receptor discriminate against the saturated chain?

Electroantennography (EAG): Use 1,12-dodecanediol diacetate as a negative control or

"blank" to ensure that responses to unsaturated analogs are specific to the double bond

geometry.
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Figure 2: Logic flow for using 1,12-dodecanediol diacetate in receptor specificity assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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